Cas no 1826110-05-7 (Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate
• CAS No: 1826110-05-7
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 5075086
• Update Time: 2025-06-29

Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-chloro-2-(1-methylethoxy)-, methyl ester
• methyl 5-chloro-2-propan-2-yloxypyridine-3-carboxylate

• Inchi： 1S/C10H12ClNO3/c1-6(2)15-9-8(10(13)14-3)4-7(11)5-12-9/h4-6H,1-3H3
• InChI Key： QAFBCOUXQHKTJP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)OC)=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate

Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate (CAS No. 1826110-05-7): A Comprehensive Overview

Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate (CAS No. 1826110-05-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a pyridine core with substituents such as a chloro group and an ethoxypropyl chain, makes it a versatile building block for medicinal chemists.

The 5-chloro and propan-2-yloxy functional groups in Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate play pivotal roles in determining its reactivity and interaction with biological targets. The chloro group, known for its electrophilic nature, facilitates nucleophilic substitution reactions, which are commonly employed in drug synthesis. On the other hand, the propan-2-yloxy moiety introduces a hydrophobic region that can enhance the compound's solubility and bioavailability, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate has emerged as a key intermediate in the synthesis of compounds with potential applications in oncology, neurology, and infectious diseases. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that exhibit potent activity against specific enzymes involved in cancer cell proliferation. These inhibitors leverage the compound's structural features to selectively interact with target proteins, thereby disrupting critical signaling pathways.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate due to their ability to streamline synthetic routes and improve yield efficiency. Advanced synthetic methodologies have been developed to optimize the production of this compound, ensuring high purity and scalability for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to enhance the efficiency of its synthesis, reducing both cost and environmental impact.

One of the most compelling aspects of Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate is its role in the development of next-generation drugs. Researchers are exploring its potential as a precursor for small-molecule drugs that can modulate protein-protein interactions and gene expression. The compound's ability to undergo diverse chemical modifications allows for the creation of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to identify promising candidates from these libraries, accelerating the drug discovery process.

The safety profile of Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate is another critical consideration in its application within pharmaceutical research. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into its metabolic pathways and potential side effects, ensuring that it can be used safely in laboratory settings and future clinical trials. The compound's favorable safety profile makes it an attractive option for further development into therapeutic agents.

The integration of computational chemistry and machine learning has further enhanced the understanding of Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate's properties. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing a rational basis for designing novel derivatives with improved efficacy and selectivity. These computational approaches have significantly reduced the time and resources required for drug development, making them indispensable tools in modern pharmaceutical research.

In conclusion, Methyl 5-chloro-2-(propan-2-yloxy)pyridine-3-carboxylate (CAS No. 1826110-05-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate in synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound underscores its importance in advancing drug discovery and development efforts worldwide.